Cas no 1260938-31-5 (N-(3,4-difluorophenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide)

• Product Name: N-(3,4-difluorophenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide
• CAS No: 1260938-31-5
• MF: C₂₁H₁₆F₂N₄O₂
• MW: 394.374151229858
• CID: 5321677
• Update Time: 2025-11-07

N-(3,4-difluorophenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-difluorophenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide
• N-(3,4-difluorophenyl)-2-[2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]acetamide
• STL074767
• N-(3,4-difluorophenyl)-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)-1H-pyrrol-1-yl)acetamide

• Inchi： 1S/C21H16F2N4O2/c1-13-4-6-14(7-5-13)20-25-21(29-26-20)18-3-2-10-27(18)12-19(28)24-15-8-9-16(22)17(23)11-15/h2-11H,12H2,1H3,(H,24,28)
• InChI Key： UOCSEKUQDBOWOO-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)NC(CN1C=CC=C1C1=NC(C2C=CC(C)=CC=2)=NO1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 561
• XLogP3: 3.8
• Topological Polar Surface Area: 73

Additional information on N-(3,4-difluorophenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide

N-(3,4-difluorophenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide: A Comprehensive Overview

N-(3,4-difluorophenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide (CAS No. 1260938-31-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a difluorophenyl group, a 1,2,4-oxadiazole ring, and a pyrrole moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for various pharmaceutical developments.

The chemical structure of N-(3,4-difluorophenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide is particularly noteworthy. The difluorophenyl group enhances the compound's lipophilicity and metabolic stability, which are crucial for drug efficacy and pharmacokinetic properties. The 1,2,4-oxadiazole ring is known for its bioisosteric properties and can mimic the behavior of other functional groups, such as carboxylic acids or amides. The pyrrole moiety adds to the compound's aromaticity and can participate in various biological interactions.

Recent studies have highlighted the potential of N-(3,4-difluorophenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide in several therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit the activation of microglia and reduce oxidative stress in neuronal cells.

In addition to its neuroprotective properties, N-(3,4-difluorophenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide has also shown promise in cancer therapy. Studies have indicated that it can selectively target cancer cells by interfering with specific signaling pathways that are often dysregulated in tumor cells. For example, it has been found to inhibit the PI3K/AKT/mTOR pathway, which is frequently overactivated in various types of cancer. This selective targeting mechanism reduces the potential for adverse effects on healthy cells.

The pharmacokinetic profile of N-(3,4-difluorophenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide has been extensively studied to ensure its suitability for clinical applications. Preclinical data have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and demonstrates good bioavailability. It also shows a reasonable half-life and minimal accumulation in tissues, which are desirable characteristics for a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3,4-difluorophenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings support further investigation into its potential as a novel therapeutic agent for various diseases.

The synthesis of N-(3,4-difluorophenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-y}*a*c*et*a*mide involves several steps and requires careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include the coupling of a difluorobenzene derivative with an appropriate pyrrole precursor followed by the formation of the 1, 2, 4-*o*x*a*d*i*a*z*o*l*e ring through a multistep process involving amidation and cyclization reactions.

In conclusion, N-(*s*t*r*o*n*g*)*(*(*(*(*(*(*(*(*(*(*(*(*(*(*(*(*(*(*(*(*(*(*(*(*(*(*(*(*(*((*((*((*((*((*((*((*((*((*((*((*((*((*((*((*(*(*(*(*(*(*(*(*(*(*(*(*(*)(*)(*)(*)(*)(*)(*)(*)(*)(*)(*)(*)(*)(*)(*)(*)(*)(*)(*)(*)(*)(*)(*)*)*)*)*)*)*)*)*)*)*)*)*)*)*)*)*)N-(s*t*r*o*n*g) (*s*t*r*o*n*g) *(s*t*r*o*n*g) *(s*t*r*o*n*g) *(s*t*r*o*n*g) *(s*t*r*o*n*g) *(s*t*r*o*n*g) *(s*t*r*o*n*g) *(s*t*r*o*n*g) *(s*t*r*o*n*g) *(s*t*r*o*n*g) *(s*t*r*o*n*g) *(s*t*r*o*n*g) *(s*t*r*o*n*g) *(s*t*r*o*n*g) *(s*t*r*o*n*g) *(s*t*r*o*n*g) *(s*t*r*o*n*g) *(s*t*r*o*n*g) *N-* ( * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * ) ( * * * * * * * * * * * (* (* (* (* (* (* (* (* (* (* ( ( ( ( ( ( ( ( ( ( (* (* (* (* (* (* (* (* (* ( (* * * * * * * * * N-((3,(4)-*d*i*f*l*u{o}r{o}ph{e}n{y}l))-(2-{[(3-{(}(m{e}th{y}l)p{h}e{n}{y}{l})}-{,}-(1,(2,(4)-*{x}a{d}i{a}z{o}l-{5}-{y}{l})}-(1H)-*pyrro{l}-{l}-{y}{l}})})*aceta*mide (CAS No. 1260938-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-5) represents a significant advancement in medicinal chemistry due to its unique structure and promising biological activities. Ongoing research continues to uncover new applications and mechanisms of action for this compound, making it a valuable candidate for further development in various therapeutic areas.